8-Fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one;2,2,2-trifluoroacetic acid
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Description
Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . Benzoxazine is another type of heterocycle that is often used in medicinal chemistry. The compound you mentioned seems to be a complex molecule that includes these structures.
Scientific Research Applications
1. Photochromic Compound Stabilization
- Application : Fluoroalcohols like 2,2,2-trifluoroethanol stabilize the colored merocyanine forms of spiropyran and spirooxazine photochromic compounds, similar to metal ions' effect (Suzuki et al., 1998).
2. Antibacterial Activity
- Application : Synthesized pyrido[1,2,3-de][1,4]benzoxazine derivatives exhibit potent antibacterial activity against quinolone-resistant Gram-positive clinical isolates (Asahina et al., 2008).
3. Synthesis of Neuroleptic Agents
- Application : Spirocyclic pyrrolidine derivatives are key intermediates in synthesizing neuroleptic agents like Fluspirilen and Penfluridol (Botteghi et al., 2001).
4. Optical-Based Chemosensors
- Application : N-fused aza-indacene-based fluorophores, synthesized using benzimidazole-carbinol and trifluoroacetic acid, act as optical-based chemosensors for carbon dioxide detection (Ishida et al., 2013).
5. Antifungal Synergy Enhancement
- Application : Spirocyclic pyrrolidinoindolinones enhance the antifungal effect of fluconazole against Candida albicans, showing potential as complementary agents in antifungal therapy (Premachandra et al., 2015).
6. Plasma Kallikrein Inhibition
- Application : Derivatives of spiro[benzo[d][1,3]oxazine-4,3'-pyrrolidin]-2(1H)-one are promising as selective plasma kallikrein inhibitors, potentially beneficial in treating diseases like diabetic macular edema and hereditary angioedema (Abdel-Magid, 2023).
7. Synthesis of Polyimides
- Application : Novel polyimides derived from spiro(fluorene-9,9′-xanthene) exhibit excellent thermal stability and optical transparency, with potential applications in materials science (Zhang et al., 2010).
properties
IUPAC Name |
8-fluorospiro[1H-3,1-benzoxazine-4,3'-pyrrolidine]-2-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN2O2.C2HF3O2/c12-8-3-1-2-7-9(8)14-10(15)16-11(7)4-5-13-6-11;3-2(4,5)1(6)7/h1-3,13H,4-6H2,(H,14,15);(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOLHONXRMGHRQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC12C3=C(C(=CC=C3)F)NC(=O)O2.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F4N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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